Cas no 90754-91-9 (4-(4-Nitrobenzyl)morpholine hydrochloride)

• Product Name: 4-(4-Nitrobenzyl)morpholine hydrochloride
• CAS No: 90754-91-9
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• CID: 1038329
• PubChem ID: 12424421
• Update Time: 2025-04-24

4-(4-Nitrobenzyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrobenzyl)morpholine hydrochloride
• 4-[(4-nitrophenyl)methyl]morpholine,hydrochloride
• DTXSID50497628
• SCHEMBL16370438
• 90754-91-9
• 4-(4-Nitrobenzyl)morpholinehydrochloride
• 4-[(4-NITROPHENYL)METHYL]MORPHOLINE HYDROCHLORIDE
• 4-[(4-nitrophenyl)methyl]morpholine;hydrochloride
• AKOS016001660
• 4-[(4-Nitrophenyl)methyl]morpholine--hydrogen chloride (1/1)
• DB-395681

• MDL： MFCD03175293
• Inchi： 1S/C11H14N2O3.ClH/c14-13(15)11-3-1-10(2-4-11)9-12-5-7-16-8-6-12;/h1-4H,5-9H2;1H
• InChI Key： FZIYQCBUONMVCB-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 258.07700
• Monoisotopic Mass: 258.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.29000
• LogP: 2.69010

Additional information on 4-(4-Nitrobenzyl)morpholine hydrochloride

4-(4-Nitrobenzyl)morpholine hydrochloride (CAS No. 90754-91-9): A Comprehensive Technical Profile

4-(4-Nitrobenzyl)morpholine hydrochloride (CAS 90754-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This morpholine derivative with a nitrobenzyl substitution pattern presents unique chemical properties that make it valuable for various applications. The compound's molecular structure combines the morpholine ring with a 4-nitrobenzyl group, creating interesting reactivity patterns that researchers are actively exploring.

The physical properties of 4-(4-Nitrobenzyl)morpholine HCl include its characteristic crystalline form and solubility profile. Typically appearing as a white to off-white powder, this compound demonstrates good solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while showing limited solubility in non-polar solvents. Its hydrochloride salt form enhances stability and makes it more suitable for various synthetic applications compared to its free base counterpart.

In pharmaceutical research, 4-(4-Nitrobenzyl)morpholine hydrochloride serves as a valuable building block for drug discovery. The morpholine moiety is particularly interesting to medicinal chemists as it frequently appears in bioactive molecules, contributing to improved pharmacokinetic properties. The nitro group on the benzyl position offers opportunities for further chemical modifications, making this compound a versatile intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of CAS 90754-91-9 in the development of novel therapeutic agents. Researchers are particularly interested in its application for creating central nervous system (CNS) active compounds, where the morpholine ring can enhance blood-brain barrier penetration. The compound's nitrobenzyl group also serves as a useful handle for subsequent reduction to amine derivatives, expanding its utility in medicinal chemistry.

The synthetic applications of 4-(4-Nitrobenzyl)morpholine HCl extend beyond pharmaceuticals. In material science, this compound has shown promise as a precursor for functionalized polymers and as a ligand in catalytic systems. The nitro group's electron-withdrawing properties influence the electronic characteristics of the entire molecule, making it interesting for applications requiring specific electronic properties.

From a safety and handling perspective, 4-(4-Nitrobenzyl)morpholine hydrochloride requires standard laboratory precautions. While not classified as hazardous under normal handling conditions, researchers should employ good laboratory practices including proper ventilation and personal protective equipment when working with this compound. The hydrochloride salt form generally offers improved handling characteristics compared to many free base compounds.

The market availability of 90754-91-9 has increased in recent years due to growing demand from pharmaceutical and chemical research sectors. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for process development. The compound's price per gram varies depending on purity and quantity, with higher purity grades (>98%) commanding premium prices.

Analytical characterization of 4-(4-Nitrobenzyl)morpholine hydrochloride typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound shows characteristic peaks in its 1H NMR spectrum, with distinct signals for the morpholine protons and aromatic protons from the nitrobenzyl group. These analytical signatures are crucial for quality control and compound identification in research settings.

Storage recommendations for CAS 90754-91-9 include keeping the compound in a cool, dry place, protected from light and moisture. The hydrochloride salt form generally offers better stability than the free base, with typical shelf lives of several years when stored properly. For long-term storage, some researchers recommend keeping the compound under inert atmosphere to maximize stability.

Recent patent literature reveals growing interest in 4-(4-Nitrobenzyl)morpholine hydrochloride as an intermediate in various synthetic routes. Pharmaceutical companies have filed patents covering its use in the synthesis of potential drug candidates, particularly in areas such as neurological disorders and metabolic diseases. This trend suggests that the importance of this compound in drug discovery may continue to grow in coming years.

The regulatory status of 90754-91-9 varies by region, but it generally falls under standard laboratory chemical regulations. Researchers should consult local regulations when transporting or working with significant quantities of this material. The compound is not currently listed on any major controlled substance schedules, making it accessible for legitimate research purposes.

From an environmental perspective, 4-(4-Nitrobenzyl)morpholine HCl should be treated as a chemical requiring proper disposal. While specific ecotoxicity data may be limited for this particular compound, general precautions for aromatic nitro compounds should be followed. Many research institutions include this compound in their standard chemical waste streams for proper treatment and disposal.

Future research directions for 4-(4-Nitrobenzyl)morpholine hydrochloride may explore its potential in new therapeutic areas or as a component in advanced materials. The compound's versatility as a synthetic intermediate suggests it will remain relevant in chemical research. Emerging applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) represent particularly interesting avenues for future investigation.

For researchers sourcing CAS 90754-91-9, it's important to verify supplier credentials and request certificates of analysis to ensure compound quality. The growing interest in this compound has led to increased availability, but quality can vary between suppliers. Many researchers find it beneficial to establish relationships with reputable specialty chemical providers who can consistently supply high-quality material.

In conclusion, 4-(4-Nitrobenzyl)morpholine hydrochloride represents an important tool in modern chemical research. Its unique combination of morpholine and nitrobenzyl functionalities makes it valuable for pharmaceutical development and other specialized applications. As research continues to uncover new uses for this versatile compound, its role in scientific advancement appears set to expand in the years ahead.